2-N-(naphthalen-1-yl)pyridine-2,3-diamine
Overview
Description
2-N-(naphthalen-1-yl)pyridine-2,3-diamine (2NPPD) is a synthetic organic compound belonging to the class of heterocyclic amines. It is a nitrogenous base that is used in a wide range of applications, including as a building block for the synthesis of other compounds, as a reagent in organic synthesis, and as a catalyst in different reactions. 2NPPD has been extensively studied due to its unique properties and potential applications in the fields of medicine, biochemistry, and chemical engineering.
Scientific Research Applications
2-N-(naphthalen-1-yl)pyridine-2,3-diamine has been extensively studied due to its unique properties and potential applications in the fields of medicine, biochemistry, and chemical engineering. In medicine, 2-N-(naphthalen-1-yl)pyridine-2,3-diamine has been used to synthesize a variety of biologically active compounds, such as the antimalarial drug artemisinin. In biochemistry, 2-N-(naphthalen-1-yl)pyridine-2,3-diamine has been used as a reagent in the synthesis of nucleosides and nucleotides, and as a catalyst in the synthesis of peptides. In chemical engineering, 2-N-(naphthalen-1-yl)pyridine-2,3-diamine has been used as a catalyst in the synthesis of polymers.
Mechanism of Action
2-N-(naphthalen-1-yl)pyridine-2,3-diamine is an organic base that can act as a nucleophile in a variety of chemical reactions. It can react with electrophiles to form a covalent bond, or it can act as a Lewis base to coordinate with Lewis acids. In addition, 2-N-(naphthalen-1-yl)pyridine-2,3-diamine can act as a catalyst in the synthesis of peptides, nucleosides, and polymers.
Biochemical and Physiological Effects
2-N-(naphthalen-1-yl)pyridine-2,3-diamine has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-N-(naphthalen-1-yl)pyridine-2,3-diamine can inhibit the growth of certain types of cancer cells, and it has been suggested that 2-N-(naphthalen-1-yl)pyridine-2,3-diamine may be useful in the treatment of certain types of cancer. In addition, 2-N-(naphthalen-1-yl)pyridine-2,3-diamine has been shown to have antioxidant and anti-inflammatory properties, and it has been suggested that it may be useful in the treatment of certain types of inflammatory diseases.
Advantages and Limitations for Lab Experiments
2-N-(naphthalen-1-yl)pyridine-2,3-diamine is a relatively inexpensive compound that is widely available, making it an attractive reagent for laboratory experiments. It is also relatively stable and can be stored at room temperature, making it an ideal reagent for long-term experiments. However, 2-N-(naphthalen-1-yl)pyridine-2,3-diamine is a relatively weak base, and it can undergo hydrolysis under certain conditions, making it unsuitable for certain types of experiments.
Future Directions
Given its unique properties and potential applications, 2-N-(naphthalen-1-yl)pyridine-2,3-diamine has been extensively studied in recent years and there are a number of promising future directions for research. These include further studies on its mechanism of action, its potential applications in cancer treatment, and its potential use as a catalyst in the synthesis of polymers. Additionally, further research is needed to explore the potential of 2-N-(naphthalen-1-yl)pyridine-2,3-diamine as an antioxidant and anti-inflammatory agent, as well as its potential applications in the treatment of inflammatory diseases.
Synthesis Methods
2-N-(naphthalen-1-yl)pyridine-2,3-diamine can be synthesized from commercially available naphthalene-1-carbaldehyde and pyridine-2,3-diamine using a two-step reaction. In the first step, the aldehyde is reacted with the amine to form an intermediate, which is then hydrolyzed to form 2-N-(naphthalen-1-yl)pyridine-2,3-diamine. Alternatively, 2-N-(naphthalen-1-yl)pyridine-2,3-diamine can be synthesized from naphthalene-1-sulfonyl chloride and pyridine-2,3-diamine using a similar two-step reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-N-(naphthalen-1-yl)pyridine-2,3-diamine involves the reaction of 2-chloropyridine-3,4-diamine with naphthalen-1-amine in the presence of a base to form the desired product.", "Starting Materials": [ "2-chloropyridine-3,4-diamine", "naphthalen-1-amine", "base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2-chloropyridine-3,4-diamine and naphthalen-1-amine in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Isolate the product by filtration or extraction and purify by recrystallization or chromatography.", "Step 4: Characterize the product by various spectroscopic techniques (e.g. NMR, IR, MS) and compare with literature data." ] } | |
CAS RN |
78750-71-7 |
Product Name |
2-N-(naphthalen-1-yl)pyridine-2,3-diamine |
Molecular Formula |
C15H13N3 |
Molecular Weight |
235.3 |
Purity |
95 |
Origin of Product |
United States |
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